Cas no 1803033-61-5 ((S)-3-Boc-aminocyclohexanone)

• Product Name: (S)-3-Boc-aminocyclohexanone
• CAS No: 1803033-61-5
• MF: C₁₁H₁₉NO₃
• MW: 213.27
• MDL: MFCD30181862
• CID: 2358149
• PubChem ID: 40423883
• Update Time: 2024-11-06

(S)-3-Boc-aminocyclohexanone Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (3-oxocyclohexyl)carbamate
• TERT-BUTYL (S)-(3-OXOCYCLOHEXYL)CARBAMATE
• tert-Butyl N-[(1S)-3-oxocyclohexyl]carbamate
• (1S)-1-Boc-amino-3-oxocyclohexene
• CID 40423883
• (S)-3-Boc-aminocyclohexanone
• Carbamic acid, N-[(1S)-3-oxocyclohexyl]-, 1,1-dimethylethyl ester
• Carbamic acid,N-[(1S)-3-oxocyclohexyl]-,1,1-dimethylethyl es...
• (S)-N-Boc-3-aminocyclohexanone
• 1803033-61-5
• t-Butyl N-[(1S)-3-oxocyclohexyl]carbamate
• CS-0048035
• MFCD30181862
• BS-43010
• tert-butyl (R)-(3-oxocyclohexyl)carbamate
• SCHEMBL21597571

• MDL： MFCD30181862
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-5-4-6-9(13)7-8/h8H,4-7H2,1-3H3,(H,12,14)/t8-/m0/s1
• InChI Key： VGDCXKATFLOEHF-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H]1CC(CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 335.9±31.0 °C(Predicted)
• pka: 12.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives